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CAS No.: 62183-80-6
Cat. No.: B14562929
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for investigating reaction kinetics using
tetramethyloctane as a non-polar, inert solvent. Due to its branched structure and subsequent
low freezing point and high boiling point, tetramethyloctane offers a wide temperature range for
kinetic studies. Its chemical inertness ensures that it does not participate in most reactions,
providing a stable medium to study intrinsic reaction rates.

This document outlines the principles, experimental protocols, and data analysis for a
representative reaction class—free-radical autoxidation—using a structurally similar solvent,
isooctane, as a model. The principles and protocols are directly applicable to studies in
tetramethyloctane.

Physicochemical Properties of Tetramethyloctane
Isomers
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Different isomers of tetramethyloctane possess slightly varied physical properties, which can be
relevant for designing kinetic experiments. Below is a summary of key properties for a
representative isomer, 2,2,4,4-tetramethyloctane.

Property Value Reference
Molecular Formula Ci2H26

Molecular Weight 170.33 g/mol

Boiling Point 191.8°C

Density 0.751 g/cm?3

Solubil Insoluble in water, soluble in
olubility
many organic solvents.

Application Example: Kinetics of Autoxidation of
Organoboranes

The autoxidation of organoboron compounds is a well-studied free-radical chain reaction. The
inert and non-polar nature of solvents like isooctane and tetramethyloctane is ideal for studying
the intrinsic kinetics of this process.

The general mechanism involves initiation, propagation, and termination steps. The
propagation step, which is often rate-determining, involves the bimolecular homolytic
substitution (SH2) of an alkylperoxy radical at the boron center.

Signaling Pathway: Free-Radical Autoxidation of
Organoboranes
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» To cite this document: BenchChem. [Application Notes and Protocols for Investigating
Reaction Kinetics in Tetramethyloctane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14562929/docs#application-notes-and-protocols-for-
investigating-reaction-kinetics-in-tetramethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b14562929/docs#application-notes-and-protocols-for-investigating-reaction-kinetics-in-tetramethyloctane
https://www.benchchem.com/product/b14562929/docs#application-notes-and-protocols-for-investigating-reaction-kinetics-in-tetramethyloctane
https://www.benchchem.com/product/b14562929/docs#application-notes-and-protocols-for-investigating-reaction-kinetics-in-tetramethyloctane
https://www.benchchem.com/product/b14562929/docs#application-notes-and-protocols-for-investigating-reaction-kinetics-in-tetramethyloctane
https://www.benchchem.com/product/b14562929?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

